Cas no 1158369-72-2 ([4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]-methylamine hydrochloride)

• Product Name: [4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]-methylamine hydrochloride
• CAS No: 1158369-72-2
• MF: C₁₂H₁₅Cl₂N₃O₂
• MW: 304.172400712967
• CID: 1073677
• PubChem ID: 44120497
• Update Time: 2025-04-20

[4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]-methylamine hydrochloride
• AKOS024395307
• ([4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methyl)amine hydrochloride
• 1158369-72-2
• EN300-651503
• (4-(5-Chlorobenzo[d]oxazol-2-yl)morpholin-2-yl)methanamine hydrochloride
• [4-(5-chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methylamine hydrochloride
• [4-(5-chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methanamine;hydrochloride
• MFCD11696381
• 1-[4-(5-CHLORO-1,3-BENZOXAZOL-2-YL)MORPHOLIN-2-YL]METHANAMINE HYDROCHLORIDE
• ALBB-003835
• [4-(5-chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methanamine hydrochloride

• MDL： MFCD11696381
• Inchi： 1S/C12H14ClN3O2.ClH/c13-8-1-2-11-10(5-8)15-12(18-11)16-3-4-17-9(6-14)7-16;/h1-2,5,9H,3-4,6-7,14H2;1H
• InChI Key： AZRNXVJTGVEUQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCOC(CN)C1)O2.Cl

Computed Properties

• Exact Mass: 303.0541321g/mol
• Monoisotopic Mass: 303.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5Ų